N-3-pyridinyl-4-(4H-1,2,4-triazol-4-yl)benzamide

• IUPAC Name: N-pyridin-3-yl-4-(1,2,4-triazol-4-yl)benzamide
• InChI: InChI=1S/C14H11N5O/c20-14(18-12-2-1-7-15-8-12)11-3-5-13(6-4-11)19-9-16-17-10-19/h1-10H,(H,18,20)
• InChI Key: RXCKSOWQJHZQEW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)NC(=O)C2=CC=C(C=C2)N3C=NN=C3
• Molecular Formula: C14H11N5O
• Molecular Weight: 265.27 g/mol

Description

N-3-pyridinyl-4-(4H-1,2,4-triazol-4-yl)benzamide is a chemical compound that has gained attention in scientific research due to its potential pharmacological properties. This compound is a triazole derivative that has been synthesized using various methods. The aim of

Mechanism of Action

The mechanism of action of N-3-pyridinyl-4-(4H-1,2,4-triazol-4-yl)benzamide is not fully understood. However, it has been suggested that it may act by inhibiting the activity of certain enzymes that are involved in inflammation and tumor growth.
Biochemical and Physiological Effects:
Studies have shown that this compound has anti-inflammatory effects by reducing the levels of pro-inflammatory cytokines such as interleukin-6 and tumor necrosis factor-alpha. It has also been found to induce apoptosis (programmed cell death) in cancer cells, leading to the inhibition of tumor growth.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-3-pyridinyl-4-(4H-1,2,4-triazol-4-yl)benzamide in lab experiments is its potential as an anti-cancer agent. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in clinical applications.

Future Directions

There are several future directions for the research on N-3-pyridinyl-4-(4H-1,2,4-triazol-4-yl)benzamide. One direction is to further investigate its mechanism of action and identify the specific enzymes that it targets. Another direction is to optimize its use as an anti-cancer agent by testing its efficacy in combination with other drugs. Additionally, it may be useful to explore its potential as an anti-microbial agent and investigate its effects on different types of cancer cells.

Synthesis Methods

N-3-pyridinyl-4-(4H-1,2,4-triazol-4-yl)benzamide can be synthesized using different methods. One of the most common methods is the reaction of 3-cyanopyridine with 4-amino-1,2,4-triazole in the presence of a base such as potassium carbonate. The resulting product is then subjected to a reaction with 4-fluorobenzoyl chloride to obtain the final compound.

Scientific Research Applications

N-3-pyridinyl-4-(4H-1,2,4-triazol-4-yl)benzamide has been studied for its potential pharmacological properties. It has been found to have anti-inflammatory, anti-tumor, and anti-microbial activities. It has also been tested for its potential as an anti-cancer agent and has shown promising results in inhibiting the growth of cancer cells.